Cas no 7473-73-6 (1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester)

• Product Name: 1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester
• CAS No: 7473-73-6
• MF: C₁₆H₁₁BrO₂
• MW: 315.161343812943
• CID: 579259
• PubChem ID: 344028
• Update Time: 2025-04-19

1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 9-bromo-, methyl ester
• methyl 9-bromophenanthrene-1-carboxylate
• AC1L7ZMW
• Methyl 9-bromo-1-phenanthrenecarboxylate
• NSC400691
• NSC-400691
• TURHFFSHWLAARG-UHFFFAOYSA-N
• DTXSID00322219
• 7473-73-6
• Methyl 9-bromo-1-phenanthrenecarboxylate #

• Inchi： 1S/C16H11BrO2/c1-19-16(18)13-8-4-7-11-10-5-2-3-6-12(10)15(17)9-14(11)13/h2-9H,1H3
• InChI Key： TURHFFSHWLAARG-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C(=O)OC)C=CC=C2C2C=CC=CC=21

Computed Properties

• Exact Mass: 313.99423
• Monoisotopic Mass: 313.99424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3
• LogP: 4.54210